Cas no 76508-35-5 (Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I))

• Product Name: Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I)
• CAS No: 76508-35-5
• MF: C₁₂H₁₃NO₅S
• MW: 283.300322294235
• CID: 826743
• PubChem ID: 54687027
• Update Time: 2025-06-14

Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I) Chemical and Physical Properties

Names and Identifiers

• Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I)
• Isopropyl 4-Hydroxy-
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1λ⁶,2-benzothiazine-3-carboxylate
• 1-Methylethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• UNII-4M96S498HZ
• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylic acid 1-methylethyl ester 1,1-dioxide
• NSC 642708
• Piroxicam impurity I [EP]
• 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-, 1-methylethyl ester, 1,1-dioxide
• KCSORUCCHDBUFQ-UHFFFAOYSA-N
• Q27260096
• SCHEMBL10564755
• isopropyl 4-hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• NCI60_014451
• 76508-35-5
• CHEMBL1987103
• (Piroxicam Impurity I)
• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylic Acid 1-Methylethyl Ester 1,1-Dioxide;1-Methylethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• Isopropyl 4-hydroxy-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1,2-benzothiazine-3-carboxylate
• PIROXICAM IMPURITY I [EP IMPURITY]
• 4M96S498HZ
• DTXSID40227315
• NSC-642708
• Piroxicam EP Impurity I
• 1-Methylethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide; Piroxicam Imp. I (EP); Piroxicam Impurity I
• FT-0670499
• 4-Hydroxy-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo[e][1,2]thiazine-3-carboxylic acid isopropyl ester
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1lambda6,2-benzothiazine-3-carboxylate
• Piroxicam Impurity I
• PIROXICAM IMPURITY I (EP IMPURITY)
• DTXCID40149806
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1lambda,2-benzothiazine-3-carboxylate
• AP-312/40633643

• Inchi： 1S/C12H13NO5S/c1-7(2)18-12(15)10-11(14)8-5-3-4-6-9(8)19(16,17)13-10/h3-7,13-14H,1-2H3
• InChI Key： KCSORUCCHDBUFQ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(=O)OC(C)C)N1)O)(=O)=O

Computed Properties

• Exact Mass: 283.05100
• Monoisotopic Mass: 283.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 170 ºC (ethanol )
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 101.08000
• LogP: 2.56630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I)

Recent Advances in the Study of Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I, CAS: 76508-35-5)

Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide, commonly known as Piroxicam Impurity I (CAS: 76508-35-5), is a critical impurity in the synthesis and formulation of Piroxicam, a widely used nonsteroidal anti-inflammatory drug (NSAID). Recent studies have focused on understanding its formation mechanisms, analytical detection methods, and potential biological implications. This research brief consolidates the latest findings to provide a comprehensive overview of advancements related to this compound.

Recent analytical studies have employed high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) techniques to detect and quantify Piroxicam Impurity I in pharmaceutical formulations. These methods have demonstrated high sensitivity and specificity, enabling precise monitoring of impurity levels to ensure drug safety and compliance with regulatory standards. Notably, a 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis highlighted a novel LC-MS/MS method capable of detecting Impurity I at concentrations as low as 0.1 ppm.

In addition to analytical advancements, research has explored the chemical pathways leading to the formation of Piroxicam Impurity I. A 2022 study in Organic Process Research & Development identified isopropyl alcohol as a key reactant in its formation during Piroxicam synthesis. This insight has prompted the development of optimized synthetic protocols to minimize impurity generation, thereby improving the overall yield and purity of Piroxicam.

Further investigations into the biological activity of Piroxicam Impurity I have revealed its potential role in modulating inflammatory responses. While Piroxicam itself is a potent cyclooxygenase (COX) inhibitor, preliminary in vitro studies suggest that Impurity I may exhibit weak COX-2 inhibitory activity. However, its pharmacological significance remains under debate, and ongoing studies aim to clarify its impact on drug efficacy and safety.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent limits for Piroxicam Impurity I in pharmaceutical products. Recent updates to these guidelines emphasize the need for robust quality control measures, driving innovation in impurity profiling and risk assessment methodologies. Industry stakeholders are increasingly adopting advanced analytical tools and process optimization strategies to meet these requirements.

In conclusion, the study of Piroxicam Impurity I (CAS: 76508-35-5) continues to evolve, with significant progress in analytical detection, synthetic optimization, and biological characterization. These advancements not only enhance the quality and safety of Piroxicam-based therapeutics but also contribute to a broader understanding of pharmaceutical impurities. Future research should focus on elucidating the long-term stability and toxicological profile of this impurity to further refine regulatory standards and manufacturing practices.